Cas no 2306248-21-3 ((4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid)

(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid is a chiral spirocyclic compound featuring a difluorinated carbon center and a tert-butoxycarbonyl (Boc)-protected amine. Its rigid spiro[4.5]decane scaffold enhances conformational stability, making it valuable in medicinal chemistry for designing bioactive molecules. The difluoro substitution improves metabolic stability and lipophilicity, while the Boc group allows for selective deprotection under mild acidic conditions. The carboxylic acid moiety provides a handle for further derivatization, enabling coupling reactions or salt formation. This compound is particularly useful in peptide mimetics and small-molecule drug discovery, where stereochemical control and structural diversity are critical. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.

(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid structure

2306248-21-3 structure

Product Name:(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid

CAS No:2306248-21-3

MF:C₁₅H₂₃F₂NO₄

MW:319.344231843948

CID:5269493

Update Time:2025-06-07

(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Azaspiro[4.5]decane-1,8-dicarboxylic acid, 3,3-difluoro-, 8-(1,1-dimethylethyl) ester, (1S)-
- (4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid
- Inchi： 1S/C15H23F2NO4/c1-13(2,3)22-12(21)18-6-4-14(5-7-18)9-15(16,17)8-10(14)11(19)20/h10H,4-9H2,1-3H3,(H,19,20)/t10-/m1/s1
- InChI Key： WIOBFTPFJJWHIO-SNVBAGLBSA-N
- SMILES： [C@@H]1(C(O)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1

(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1573589-1g	(S)-8-(tert-butoxycarbonyl)-3,3-difluoro-8-azaspiro[4.5]Decane-1-carboxylic acid	2306248-21-3	98%	1g	￥42405	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-100MG	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	100MG	￥ 4,243.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-250MG	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	250MG	￥ 6,784.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-500MG	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	500MG	￥ 11,312.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-1G	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	1g	￥ 16,962.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-5G	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	5g	￥ 50,886.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-100mg	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	100mg	￥4244.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-250mg	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	250mg	￥6785.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-500mg	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	500mg	￥11312.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZL053-1g	(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid	2306248-21-3	95%	1g	￥16962.0	2024-04-22